2,4-dichloro-N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)benzamide
2,4-dichloro-N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)benzamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0805811
InChI:
InChI=1S/C15H9Cl3N2OS/c1-7-4-13-12(6-10(7)17)19-15(22-13)20-14(21)9-3-2-8(16)5-11(9)18/h2-6H,1H3,(H,19,20,21)
SMILES:
CC1=CC2=C(C=C1Cl)N=C(S2)NC(=O)C3=C(C=C(C=C3)Cl)Cl
Molecular Formula:
C15H9Cl3N2OS
Molecular Weight:
371.7 g/mol
2,4-dichloro-N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)benzamide
CAS No.:
Cat. No.: VC0805811
Molecular Formula: C15H9Cl3N2OS
Molecular Weight: 371.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C15H9Cl3N2OS |
|---|---|
| Molecular Weight | 371.7 g/mol |
| IUPAC Name | 2,4-dichloro-N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)benzamide |
| Standard InChI | InChI=1S/C15H9Cl3N2OS/c1-7-4-13-12(6-10(7)17)19-15(22-13)20-14(21)9-3-2-8(16)5-11(9)18/h2-6H,1H3,(H,19,20,21) |
| Standard InChI Key | OHFAZLGYEJLRHB-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C(C=C1Cl)N=C(S2)NC(=O)C3=C(C=C(C=C3)Cl)Cl |
| Canonical SMILES | CC1=CC2=C(C=C1Cl)N=C(S2)NC(=O)C3=C(C=C(C=C3)Cl)Cl |
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